Cas no 2375262-32-9 (3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid)

• Product Name: 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid
• CAS No: 2375262-32-9
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 6032512
• PubChem ID: 145874717
• Update Time: 2025-11-01

3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3810976569
• 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid
• 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.2.2]nonane-6-carboxylic acid
• EN300-7437509
• 2375262-32-9

• Inchi： 1S/C24H25NO4/c26-23(27)21-11-15-9-10-16(21)13-25(12-15)24(28)29-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-8,15-16,21-22H,9-14H2,(H,26,27)
• InChI Key： PZLRRXHWUJTVDE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(N1CC2CCC(C1)C(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid

Introduction to 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid (CAS No: 2375262-32-9)

3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid (CAS No: 2375262-32-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amino acids, characterized by a fused three-membered nitrogen-containing ring system, which is appended with a fluoren-9-ylmethoxycarbonyl moiety. The presence of this bulky aromatic group not only influences the physicochemical properties of the molecule but also opens up avenues for its application in drug design and development.

The bicyclo[3.2.2]nonane core structure of this compound imparts rigidity and conformational stability, making it an attractive scaffold for designing biologically active molecules. This structural motif has been extensively explored in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor binding studies. The incorporation of a fluoren-9-ylmethoxycarbonyl group enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic profile.

In recent years, there has been a surge in research focusing on the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The bicyclo[3.2.2]nonane scaffold, due to its unique three-dimensional structure, has emerged as a promising candidate for such applications. Studies have demonstrated that molecules based on this scaffold can exhibit favorable interactions with biological targets, making them suitable for therapeutic intervention.

The fluoren-9-ylmethoxycarbonyl moiety in 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid not only contributes to the lipophilicity of the molecule but also serves as a handle for further chemical modifications. This allows chemists to fine-tune the properties of the compound, such as solubility, metabolic stability, and binding affinity, to optimize its pharmacological activity. The ability to modify this group opens up numerous possibilities for derivative synthesis, enabling researchers to explore diverse chemical space and identify novel lead compounds.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The rigid bicyclic core and the bulky aromatic group provide a framework that can be tailored to interact with specific biological targets, such as enzymes or receptors involved in disease pathways. For instance, studies have shown that molecules based on similar scaffolds can exhibit inhibitory activity against various enzymes implicated in cancer progression, inflammation, and other diseases.

The fluoren-9-ylmethoxycarbonyl group also lends itself well to spectroscopic studies, making it easier to track the compound's behavior in biological systems using techniques such as NMR spectroscopy or fluorescence microscopy. This property is particularly valuable in drug discovery research, where understanding the interactions between a drug candidate and its biological target is crucial for optimizing its efficacy and safety profile.

Recent advancements in computational chemistry have further enhanced our ability to design and evaluate molecules like 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at an atomic level, providing valuable insights into its potential pharmacological activity before any experimental testing is conducted. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on computational predictions.

The synthesis of 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid represents a significant achievement in synthetic organic chemistry due to its complex structural features. The construction of the bicyclic core requires precise control over reaction conditions and stereochemistry to ensure high yields and purity of the final product. Advanced synthetic methodologies have been employed to achieve this goal, including transition metal-catalyzed reactions and asymmetric transformations that facilitate the installation of specific functional groups.

The development of efficient synthetic routes has not only enabled researchers to access this compound but has also provided insights into general strategies for constructing related molecules with potential therapeutic applications. These synthetic advances are crucial for fostering innovation in drug discovery by providing access to novel molecular scaffolds that can be further optimized for specific biological targets.

The potential applications of 3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.2.2]nonane-6-carboxylic acid extend beyond traditional small-molecule drug development into areas such as biomaterials science and biotechnology. Its unique structural features make it an attractive candidate for designing novel polymers or functional materials that can interact with biological systems in specific ways.

In conclusion,3-(9H-Fluoren...carboxylic acid (CAS No: 2375262...) represents a significant advancement in pharmaceutical chemistry with potential implications for drug discovery and development across multiple therapeutic areas。 Its unique structural features combined with its favorable physicochemical properties make it an attractive scaffold for designing novel therapeutics。 As research continues to uncover new applications for this compound， it is likely that we will see further innovations emerge from studies involving this versatile molecule。